Sodium (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(naphthalen-1-yloxy)tetrahydro-2H-pyran-2-carboxylate

Specification

• CAS No.: 83833-12-9
• Molecular Formula: C16H15NaO7
• Molecular Weight: 342.279
• IUPAC Name: sodium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-naphthalen-1-yloxyoxane-2-carboxylate
• Standard InChI: InChI=1S/C16H16O7.Na/c17-11-12(18)14(15(20)21)23-16(13(11)19)22-10-7-3-5-8-4-1-2-6-9(8)10;/h1-7,11-14,16-19H,(H,20,21);/q;+1/p-1/t11-,12-,13+,14-,16+;/m0./s1
• Standard InChI Key: NYYIXWAJCYTTOL-YYHOVTOASA-M
• SMILES: C1=CC=C2C(=C1)C=CC=C2OC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+]

Introduction

Chemical Properties and Structural Characteristics

Sodium (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(naphthalen-1-yloxy)tetrahydro-2H-pyran-2-carboxylate represents a sodium salt of a carboxylic acid derivative with distinct stereochemical configurations. The compound's molecular architecture includes a tetrahydro-2H-pyran ring system (a six-membered ring containing one oxygen atom) with specific stereochemistry at positions 2, 3, 4, 5, and 6, as indicated in its name. This ring system is connected to a naphthalen-1-yloxy group, contributing to its unique chemical properties and potential biological interactions.

Physical and Chemical Parameters

The compound is characterized by several important physical and chemical parameters that define its properties and behavior in various experimental conditions. These parameters are essential for researchers working with this compound in laboratory settings or exploring its potential applications.

Parameter	Value	Notes
CAS Number	83833-12-9	Chemical Abstracts Service registry number
Molecular Formula	C16H15NaO7	Contains carbon, hydrogen, sodium, and oxygen
Molecular Weight	342.279 g/mol	Determines many physical properties
IUPAC Name	sodium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-naphthalen-1-yloxyoxane-2-carboxylate	Systematic chemical name
Appearance	Not specified in available research	Likely a white to off-white solid based on similar compounds
Solubility	Water-soluble	Due to its salt form and hydroxyl groups

The molecular structure of this compound features multiple hydroxyl groups at positions 3, 4, and 5 of the tetrahydro-2H-pyran ring, contributing to its hydrophilic properties. The naphthalen-1-yloxy group adds a hydrophobic component, potentially enabling interactions with both polar and non-polar environments.

Comparative Analysis with Similar Compounds

Understanding the relationship between Sodium (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(naphthalen-1-yloxy)tetrahydro-2H-pyran-2-carboxylate and structurally similar compounds provides valuable insights into its potential properties and applications.

Structural Analogues Comparison

The following table compares our target compound with structurally related molecules:

Compound	Molecular Formula	Molecular Weight	Key Structural Differences	Notable Properties
Sodium (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(naphthalen-1-yloxy)tetrahydro-2H-pyran-2-carboxylate	C16H15NaO7	342.279 g/mol	Reference compound	Base structure with 1-naphthyl moiety
Sodium (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-((3-oxo-3H-phenoxazin-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate	C18H14NNaO9	411.3 g/mol	Contains phenoxazin-7-yl group instead of naphthalen-1-yl	Additional nitrogen atom and oxygen atoms in structure
1-Naphthyl-beta-D-glucuronide	C16H16O7	320.29 g/mol (approx.)	Free acid form (non-sodium salt)	Used in metabolism and excretion studies

Compounds with similar structures, such as those featuring nitro-thiazole or naphthalene moieties, have demonstrated antimicrobial and anti-inflammatory properties. This suggests that our target compound might also possess similar bioactivities, though specific studies would be necessary to confirm this hypothesis.

Research Findings and Limitations

Current research on Sodium (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(naphthalen-1-yloxy)tetrahydro-2H-pyran-2-carboxylate is limited, presenting both challenges and opportunities for future investigations.

Current State of Research

The available research on this specific compound is sparse, with most information derived from structural analyses and comparisons with related compounds. While the basic chemical properties are well-defined, detailed studies on biological activities, structure-activity relationships, and potential applications remain limited.

Studies on related compounds, such as 1-naphthyl-beta-D-glucuronide, have focused on metabolism and excretion in animal models. For instance, research has examined the fate of such compounds in male mice after oral administration, which might provide insights into how our target compound could behave in biological systems.

Research Challenges

Several factors contribute to the limited research on this compound:

• Complex synthesis requiring specialized expertise and equipment

• Specific stereochemistry that can be challenging to control and verify

• Limited commercial availability for broad research applications

• Specialized analytical techniques required for characterization

These challenges present opportunities for researchers with expertise in organic synthesis, pharmacology, and medicinal chemistry to expand the knowledge base on this compound.

Future Research Directions

Based on the current state of knowledge and identified gaps, several promising research directions emerge for Sodium (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(naphthalen-1-yloxy)tetrahydro-2H-pyran-2-carboxylate.

Methodological Approaches

Future studies would benefit from employing a combination of:

• Advanced synthetic organic chemistry techniques

• High-resolution analytical methods (NMR, MS, X-ray crystallography)

• In vitro biological activity screening assays

• Computational modeling and simulation

• In vivo pharmacokinetic studies similar to those conducted with related compounds